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Compound of Interest

Compound Name: Gelomulide A

Cat. No.: B1163889 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like Gelomulide A are paramount to ensuring laboratory

safety and environmental protection. While specific disposal protocols for Gelomulide A are

not readily available, a conservative approach based on its chemical properties and the

handling of similar biologically active molecules is essential. This guide provides a

comprehensive overview of the recommended disposal procedures for Gelomulide A,

emphasizing safety and regulatory compliance.

Chemical and Physical Properties of Gelomulide A
A clear understanding of the chemical and physical properties of Gelomulide A is the first step

in establishing safe handling and disposal protocols. The following table summarizes key data

for this compound.[1]
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Property Value

Molecular Formula C₂₂H₃₀O₅

Molecular Weight 374.5 g/mol

IUPAC Name

[(1S,3R,8R,10S,11R,14S,16S)-5,11,15,15-

tetramethyl-6-oxo-2,7-

dioxapentacyclo[8.8.0.0¹,³.0⁴,⁸.0¹¹,¹⁶]octadec-4-

en-14-yl] acetate

CAS Number 122537-59-1

Appearance Solid (assumed)

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Experimental Protocols for Safe Disposal
The following step-by-step procedures are recommended for the proper disposal of

Gelomulide A waste. These protocols are based on general best practices for the disposal of

biologically active chemical waste and should be performed in accordance with your

institution's Environmental Health and Safety (EHS) guidelines.

1. Personal Protective Equipment (PPE): Before handling Gelomulide A, ensure appropriate

PPE is worn, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A lab coat

2. Waste Segregation:

All solid waste contaminated with Gelomulide A (e.g., weighing paper, contaminated gloves,

pipette tips) should be collected in a dedicated, clearly labeled hazardous waste container.
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Liquid waste containing Gelomulide A (e.g., unused solutions, solvents from extraction or

purification) should be collected in a separate, sealed, and clearly labeled hazardous waste

container. Do not mix with other incompatible waste streams.

3. Waste Labeling:

All waste containers must be clearly labeled with the following information:

"Hazardous Waste"

"Gelomulide A"

The approximate concentration and quantity of the waste

The date of accumulation

The name of the principal investigator or laboratory contact

4. Storage of Waste:

Store waste containers in a designated, secure area away from general laboratory traffic.

Ensure the storage area is well-ventilated.

Follow all institutional guidelines for the storage of hazardous chemical waste.

5. Final Disposal:

The ultimate disposal of Gelomulide A waste must be handled by a licensed hazardous

waste disposal company.

Contact your institution's EHS department to arrange for the pickup and disposal of the

waste.

Do not dispose of Gelomulide A down the drain or in the regular trash. As a biologically

active compound, it has the potential to cause harm to aquatic life and disrupt ecosystems.

Logical Workflow for Gelomulide A Disposal
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Gelomulide A.
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Caption: Workflow for the safe disposal of Gelomulide A waste in a laboratory setting.

Disclaimer: The information provided here is intended as a guide and should not replace the

specific protocols and regulations of your institution. Always consult your institution's

Environmental Health and Safety department for guidance on the proper disposal of chemical

waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1163889?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

